Cas no 903903-26-4 (Pentanedinitrile, radical ion(1-) (9CI))

Pentanedinitrile, radical ion(1-) (9CI) structure
903903-26-4 structure
Product Name:Pentanedinitrile, radical ion(1-) (9CI)
CAS No:903903-26-4
MF:C5H6N2
MW:94.1145405769348
CID:796813
PubChem ID:10994
Update Time:2025-04-19

Pentanedinitrile, radical ion(1-) (9CI) Chemical and Physical Properties

Names and Identifiers

    • Pentanedinitrile, radical ion(1-) (9CI)
    • GLUTARONITRILE
    • D95363
    • AI3-07024
    • WLN: NC3CN
    • 4-02-00-01941 (Beilstein Handbook Reference)
    • FT-0626736
    • PENTANEDINITRILE
    • F0001-1431
    • NSC 3807
    • 01ZI68F3CQ
    • GLUTARONITRILE [MI]
    • InChI=1/C5H6N2/c6-4-2-1-3-5-7/h1-3H
    • NS00033078
    • Pyrotartaric acid nitrile
    • G0072
    • 1,3-Trimethylenedinitrile
    • 544-13-8
    • BRN 1738385
    • EINECS 208-861-6
    • Q3059923
    • Glutaric acid dinitrile
    • A830168
    • UNII-01ZI68F3CQ
    • NSC-3807
    • 903903-26-4
    • EN300-300474
    • MFCD00001970
    • 1,3-Dicyanopropane
    • Trimethylene dicyanide
    • AKOS000156040
    • Glutaric dinitrile
    • Glutaronitrle
    • FT-0657164
    • Glutarodinitrile
    • A843532
    • Glutaronitrile, 99%
    • DTXSID6060266
    • NSC3807
    • Inchi: 1S/C5H6N2/c6-4-2-1-3-5-7/h1-3H2
    • InChI Key: ZTOMUSMDRMJOTH-UHFFFAOYSA-N
    • SMILES: N#CCCCC#N

Computed Properties

  • Exact Mass: 94.053098200g/mol
  • Monoisotopic Mass: 94.053098200g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 2
  • Complexity: 104
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.7
  • Topological Polar Surface Area: 47.6Ų
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